Cas no 16857-10-6 (Phenol, 2,2'-thiobis[4-octyl-)

Phenol, 2,2'-thiobis[4-octyl- structure
Phenol, 2,2'-thiobis[4-octyl- structure
Product Name:Phenol, 2,2'-thiobis[4-octyl-
CAS No:16857-10-6
MF:C28H42O2S
MW:442.696887493134
CID:1349169
Update Time:2024-08-17

Phenol, 2,2'-thiobis[4-octyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,2'-thiobis[4-octyl-
    • Inchi: 1S/C28H42O2S/c1-3-5-7-9-11-13-15-23-17-19-25(29)27(21-23)31-28-22-24(18-20-26(28)30)16-14-12-10-8-6-4-2/h17-22,29-30H,3-16H2,1-2H3
    • InChI Key: LBOGPIWNHXHYHN-UHFFFAOYSA-N
    • SMILES: S(C1=CC(CCCCCCCC)=CC=C1O)C1=CC(CCCCCCCC)=CC=C1O

Computed Properties

  • Exact Mass: 442.29076

Experimental Properties

  • Density: 1.06±0.1 g/cm3(Predicted)
  • Boiling Point: 559.6±50.0 °C(Predicted)
  • PSA: 40.46
  • pka: 8.86±0.50(Predicted)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.